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Isopregnanolone, also known as isoallopregnanolone or sepranolone, is an endogenous
neurosteroid that has garnered increasing interest for its unique modulatory effects on the
central nervous system. As a stereoisomer of the more extensively studied allopregnanolone,
isopregnanolone often exhibits opposing physiological actions, primarily through its interaction
with the GABA-A receptor. This guide provides a comprehensive cross-species comparison of
the physiological effects of isopregnanolone, with a focus on preclinical and clinical data from
rodent models and humans.

Mechanism of Action: A Tale of Two Isomers

Isopregnanolone’s primary mechanism of action is as a negative allosteric modulator of the
GABA-A receptor.[1][2] Unlike its counterpart, allopregnanolone, which is a potent positive
allosteric modulator that enhances the inhibitory effects of GABA, isopregnanolone
antagonizes these effects.[3][4] It is important to note that isopregnanolone does not appear
to have a direct effect on the GABA-A receptor in the absence of a positive modulator like
allopregnanolone.[4] Furthermore, its antagonistic action is selective for neurosteroids, as it
does not inhibit the effects of other GABA-A receptor modulators such as benzodiazepines or
barbiturates.[2][3] This distinct mechanism makes isopregnhanolone a valuable tool for
dissecting the physiological roles of endogenous neurosteroids and a potential therapeutic
agent for conditions associated with excessive GABAergic signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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